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Compound of Interest

Compound Name: 5-Chloro-2-methylthiophenol

Cat. No.: B096861

Essential Safety and Handling Guide for 5-Chloro-2-
methylthiophenol

This guide provides immediate, essential safety, and logistical information for researchers,
scientists, and drug development professionals handling 5-Chloro-2-methylthiophenol (CAS
No: 18858-06-5). The content herein outlines operational procedures, personal protective
equipment (PPE), and disposal plans to ensure laboratory safety and proper chemical
management.

Chemical Overview: 5-Chloro-2-methylthiophenol, also known as 5-chloro-2-
methylbenzenethiol, is a colorless to pale yellow liquid with a characteristic strong, unpleasant
thiol odor.[1] It is utilized in organic synthesis and as a chemical intermediate.[1] Due to its
hazard profile, strict safety precautions are mandatory during handling.

Hazard Identification and Classification

5-Chloro-2-methylthiophenol is classified as a hazardous substance.[2][3]

o Acute Toxicity (Oral, Dermal, Inhalation): Category 4. Harmful if swallowed, in contact with
skin, or if inhaled.[2][3]

o Skin Irritation: Category 2. Causes skin irritation.[2][3]

o Eye Irritation: Category 2. Causes serious eye irritation.[2][3]
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o Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory
irritation.[2][3]

GHS Hazard Statements: H302, H312, H315, H319, H332, H335.[2][3]

Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes
the required equipment. All PPE should be selected based on a thorough risk assessment of

the specific procedures being performed.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://wap.guidechem.com/encyclopedia/5-chloro-2-methylthiophenol-dic182418.html
https://www.echemi.com/produce/pr2303071512-5-chloro-2-methyl-thiophenol.html
https://wap.guidechem.com/encyclopedia/5-chloro-2-methylthiophenol-dic182418.html
https://www.echemi.com/produce/pr2303071512-5-chloro-2-methyl-thiophenol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Protection Level

Recommended
Equipment &
Specifications

Rationale

Respiratory

Primary

Work exclusively
within a certified
chemical fume hood
to ensure adequate

ventilation.[4]

Prevents inhalation of
harmful vapors and

mists.[2]

For spill cleanup or if
engineering controls
fail, a NIOSH-

approved air-purifying

Provides protection

against respiratory

Secondary ) ) o
respirator with an irritation and acute
appropriate cartridge inhalation toxicity.[2]
for organic vapors is
necessary.[5]
Protects against skin
contact, which can
Chemical-resistant cause irritation and
gloves (e.g., Butyl dermal toxicity.[2][3]
Hands Primary rubber, Viton®). Standard nitrile gloves
Double-gloving is may offer limited
recommended.[5][6] protection and should
be avoided for
prolonged contact.[6]
Chemical safety Protects against
] goggles that meet splashes that can
Eyes/Face Primary

ANSI Z87.1 or EN166
standards.[4][7]

cause serious eye

irritation.[2]
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A full-face shield
should be worn over

safety goggles during

Provides an additional

Secondary ] layer of protection for
procedures with a ]
S ) the entire face.
high risk of splashing.
[8]
Provides a basic
A flame-retardant lab ] ) )
. barrier against minor
Body Primary coat worn over )
) spills and
personal clothing.[6] o
contamination.
For larger quantities
or splash-prone
operations, a Ensures full-body
Secondary chemical-resistant protection from
apron or coveralls chemical contact.
should be worn over
the lab coat.[5][6]
) Protects feet from
Closed-toe, chemical- ) )
) ) spills and potential
Footwear Primary resistant shoes or

boots.[6][9]

hazards on the

laboratory floor.

Operational and Disposal Plans
Safe Handling and Storage Protocol

Handling:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible and operational.[7][10]

o Ventilation: All work with 5-Chloro-2-methylthiophenol must be conducted in a well-

ventilated area, preferably inside a certified chemical fume hood.[3][4]

o Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[3] Do not breathe vapors or mist.[2]
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e Hygiene: Do not eat, drink, or smoke in the work area.[2][10] Wash hands and any exposed
skin thoroughly after handling.[7]

e Equipment: Use non-sparking tools and implement measures to prevent static discharge.[3]

[6]
Storage:
» Container: Keep the chemical in a tightly closed, properly labeled container.[2][10]

e Location: Store in a cool, dry, and well-ventilated place, away from heat and sources of
ignition.[3][11] The storage area should be secure and accessible only to authorized
personnel ("Store locked up").[2][3]

e Incompatibilities: Store separately from strong oxidizing agents and other incompatible
materials to prevent hazardous chemical reactions.[6][11]

Spill and Emergency Procedures

» Evacuation: In case of a significant spill, evacuate non-essential personnel from the area.
» Ventilation: Ensure the area is well-ventilated, using the fume hood to control vapor release.

o Containment: For liquid spills, use a suitable absorbent material (e.g., vermiculite, dry sand)
to contain the chemical.

o Cleanup: Wearing the appropriate PPE (including respiratory protection), carefully collect the
absorbed material into a suitable container for hazardous waste disposal.

o Decontamination: Clean the spill area thoroughly.
e First Aid:

o Skin Contact: Immediately wash the affected area with plenty of water for at least 15
minutes.[7] Remove contaminated clothing and wash it before reuse.[2] If irritation
persists, seek medical attention.[10]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[7] Remove contact lenses if present and easy to do.[2] Seek
immediate medical attention.

o Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2] If
feeling unwell, call a poison control center or doctor.[3]

o Ingestion: Rinse mouth with water.[2] Call a poison control center or doctor immediately.[3]

Chemical Waste Disposal Plan

o Waste Classification: All waste containing 5-Chloro-2-methylthiophenol, including
contaminated consumables and rinse water, must be treated as hazardous waste.[4]

o Containerization: Collect chemical waste in a dedicated, properly labeled, and leak-proof
container that is compatible with the chemical.[12] Keep the container closed except when
adding waste.

o Rinsate Collection: The first rinse of any container that held the chemical must be collected
and disposed of as hazardous waste.[12]

» Disposal: Dispose of the waste through an approved hazardous waste disposal facility,
following all local, state, and federal regulations.[3][10] Do not dispose of this chemical down
the drain or in the general trash.[12]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely managing 5-Chloro-2-
methylthiophenol from initial planning to final disposal.
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1. Preparation & Planning

Risk Assessment for Procedure

\

Locate & Verify Safety Equipment
(Fume Hood, Eyewash, Shower)

Y

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, etc.)

2. Chemical H‘;ndling

Don Correct PPE

\

Perform Work in
Chemical Fume Hood

\
Use Safe Handling Practices L Potential
(Avoid Contact, Ground Equipment) | || Incident

1l
Potential
Incidéht
1l
1]

I Emergency Protocol

3. Post-Handling & Disposal

Segregate Hazardous Waste

(Liquid, Solid, Sharps) Spill or Exposure Occurs

Decontaminate Work Area Administer First Aid
& Equipment & Use Emergency Shower/Eyewash

Properly Doff & Dispose of
Contaminated PPE

Notify Supervisor & EHS

Wash Hands Thoroughly Follow Spill Cleanup Protocol

Store Waste Container Securely

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Chloro-2-methylthiophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS 18858-06-5: 5-Chloro-2-methylbenzenethiol | CymitQuimica [cymitquimica.com]

e 2. Page loading... [wap.guidechem.com]

¢ 3. echemi.com [echemi.com]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

¢ 5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

e 6. benchchem.com [benchchem.com]

e 7. fishersci.com [fishersci.com]

» 8. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]

e 9. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

e 10. assets.thermofisher.com [assets.thermofisher.com]

e 11. 5-Chloro-2-Methylbenzenethiol Supplier China | Properties, Uses, Safety Data & High
Purity Availability [chlorobenzene.Itd]

e 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling 5-Chloro-2-
methylthiophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096861#personal-protective-equipment-for-handling-
5-chloro-2-methylthiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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